Cas no 178396-19-5 (3-(3-Chloropropyl)-5-methylisoxazole)

• Product Name: 3-(3-Chloropropyl)-5-methylisoxazole
• CAS No: 178396-19-5
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 112869
• PubChem ID: 22403409
• Update Time: 2025-04-18

3-(3-Chloropropyl)-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-(3-chloropropyl)-5-methyl-
• Isoxazole, 3-(3-chloropropyl)-5-methyl- (9CI)
• 3-(3-chloropropyl)-5-methyl-1,2-oxazole
• A928001
• 3-(3-Chloropropyl)-5-methylisoxazole
• 178396-19-5
• SCHEMBL8977882
• DTXSID101290326

• Inchi： 1S/C7H10ClNO/c1-6-5-7(9-10-6)3-2-4-8/h5H,2-4H2,1H3
• InChI Key： YCCLKPDXVJYSOP-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C)ON=1

Computed Properties

• Exact Mass: 159.0452
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03